Cas no 2580253-28-5 (Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate)

• Product Name: Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate
• CAS No: 2580253-28-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5664812
• PubChem ID: 165886153
• Update Time: 2025-05-26

Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726400
• 2580253-28-5
• tert-butyl 5-amino-3-methylpyrazine-2-carboxylate
• Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate

• Inchi： 1S/C10H15N3O2/c1-6-8(12-5-7(11)13-6)9(14)15-10(2,3)4/h5H,1-4H3,(H2,11,13)
• InChI Key： UOLLCTFXBDAUBJ-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NC(=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Additional information on Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate

Comprehensive Overview of Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate (CAS No. 2580253-28-5)

Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate (CAS No. 2580253-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The tert-butyl group and carboxylate moiety in its structure make it a valuable intermediate for synthesizing more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs).

In recent years, the demand for pyrazine derivatives has surged due to their role in designing novel therapeutics. Researchers are particularly interested in Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate for its potential applications in kinase inhibitors and anticancer agents. Its unique structural features, including the 5-amino and 3-methyl substituents, contribute to its reactivity and selectivity in chemical transformations. This compound is often explored in medicinal chemistry for its ability to modulate biological targets, making it a hotspot in drug discovery pipelines.

The synthesis of Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic amination. Its CAS No. 2580253-28-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. Given the growing interest in small-molecule therapeutics, this compound is frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and lead optimization.

From an industrial perspective, Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis routes to minimize environmental impact, aligning with global trends like ESG (Environmental, Social, and Governance) compliance. This compound’s stability under various conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry applications.

In the context of AI-driven drug discovery, Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate has been featured in computational studies predicting molecular docking and binding affinities. Its structural motifs are often analyzed using machine learning algorithms to identify potential drug candidates. This intersection of cheminformatics and synthetic chemistry highlights the compound’s relevance in modern research paradigms.

For researchers seeking high-purity intermediates, Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate is available through specialized suppliers with stringent quality control protocols. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its identity and purity, ensuring reproducibility in experimental settings. The compound’s MSDS (Material Safety Data Sheet) provides essential handling guidelines, though it is not classified as hazardous under standard regulations.

Looking ahead, the versatility of Tert-butyl 5-amino-3-methylpyrazine-2-carboxylate positions it as a key player in advancing precision medicine and targeted therapies. Its integration into click chemistry and biorthogonal reactions further expands its utility in bioconjugation and probe development. As the scientific community continues to explore its potential, this compound remains a focal point in innovative chemical synthesis and translational research.